Cas no 2168897-97-8 ([3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol)

• Product Name: [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol
• CAS No: 2168897-97-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5777569
• PubChem ID: 165734720
• Update Time: 2025-10-31

[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol
• EN300-1461244
• 2168897-97-8

• Inchi： 1S/C10H17N3O/c1-8-9(7-14)6-13(12-8)10-2-4-11-5-3-10/h6,10-11,14H,2-5,7H2,1H3
• InChI Key： JHRLXJIKYZTJRT-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NN(C=1)C1CCNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.1Ų

Additional information on [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol

Comprehensive Overview of [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol (CAS No. 2168897-97-8)

[3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol (CAS No. 2168897-97-8) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities. Its molecular structure combines a piperidine ring with a pyrazole core, further functionalized with a hydroxymethyl group, making it a versatile intermediate for drug discovery and material science.

Recent trends in organic chemistry highlight the growing demand for nitrogen-containing heterocycles, particularly those with piperidine and pyrazole moieties. These scaffolds are frequently explored in the development of central nervous system (CNS) therapeutics, anti-inflammatory agents, and kinase inhibitors. Researchers are actively investigating the structure-activity relationship (SAR) of compounds like [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol to optimize their pharmacological profiles. The presence of the hydroxymethyl group offers additional opportunities for derivatization, enabling the synthesis of prodrugs or conjugates with improved bioavailability.

From a synthetic chemistry perspective, [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol can be prepared through multi-step reactions involving cyclocondensation, N-alkylation, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity. Analytical characterization typically involves nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its molecular structure. The compound's logP value and solubility profile are critical parameters for its potential use in drug formulations.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for pyrazole-based compounds to minimize waste and reduce reliance on hazardous reagents. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being leveraged to predict the biological targets and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties of [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol.

The compound's potential extends beyond pharmaceuticals. Its structural motifs are relevant in agrochemicals, flavors and fragrances, and functional materials. For instance, piperidine derivatives are known to exhibit insecticidal activity, while pyrazole alcohols can serve as chiral auxiliaries in asymmetric synthesis. As the scientific community continues to explore its applications, [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol remains a promising candidate for interdisciplinary research.

In summary, [3-methyl-1-(piperidin-4-yl)-1H-pyrazol-4-yl]methanol (CAS No. 2168897-97-8) represents a compelling case study in modern medicinal and synthetic chemistry. Its hybrid architecture, combined with the flexibility for further modification, positions it as a valuable building block for innovation. Future studies may focus on scaling up production, optimizing synthetic protocols, and expanding its utility in bioconjugation and drug delivery systems.